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For Researchers, Scientists, and Drug Development Professionals

Abstract
N-acetylalanine methylamide (NAAMA) is a derivative of the amino acid L-alanine. It is

characterized by an acetyl group attached to the nitrogen of the alanine backbone and a

methylamide group at the C-terminus. While NAAMA has been utilized as a model compound

in biophysical and theoretical studies of peptide structures, comprehensive data on its

biological activities and therapeutic potential remains limited in publicly available scientific

literature. This technical guide synthesizes the current knowledge on NAAMA, covering its

chemical properties, general synthesis, and reported, albeit qualitative, biological activities.

Due to a lack of detailed experimental data in the literature, this document highlights the

existing information and identifies areas where further research is required.

Chemical and Physical Properties
N-acetylalanine methylamide is a small, modified dipeptide analog. Its fundamental properties

are summarized below.
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Property Value Source

IUPAC Name
(2S)-2-acetamido-N-

methylpropanamide
PubChem

Molecular Formula C₆H₁₂N₂O₂ PubChem[1]

Molecular Weight 144.17 g/mol PubChem[1]

CAS Number 19701-83-8 PubChem[1]

Canonical SMILES CC(C(=O)NC)NC(=O)C Smolecule[2]

Isomeric SMILES C--INVALID-LINK--NC(=O)C Smolecule[2]

Synonyms

AC-ALA-NHME, Acetyl-L-

alanine methyl amide, N-

Acetylalanyl-N-methylamide,

N-Acetyl-ala-N-methylamide,

AMAA, N-Acetylalanine N-

methylamide, N-Acetyl-N'-

methylalaninamide, N-

Acetylalanyl-N'-methylamide,

N-acetylalanine-N-

methylamide

PubChem[1]

Synthesis
A specific, detailed experimental protocol for the synthesis of N-acetylalanine methylamide is

not readily available in the reviewed literature. However, a general synthesis strategy can be

inferred from standard peptide chemistry and descriptions of the synthesis of similar

compounds. The synthesis is typically a two-step process involving the N-acetylation of L-

alanine followed by the amidation of the resulting N-acetyl-L-alanine with methylamine.[2]

General Experimental Workflow
The following diagram outlines a plausible synthetic route for NAAMA.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/N-Acetylalanyl-N-methylamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Acetylalanyl-N-methylamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Acetylalanyl-N-methylamide
https://www.smolecule.com/products/s678966
https://www.smolecule.com/products/s678966
https://pubchem.ncbi.nlm.nih.gov/compound/N-Acetylalanyl-N-methylamide
https://www.smolecule.com/products/s678966
https://www.benchchem.com/product/b3051517?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3051517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: N-Acetylation

Step 2: Amidation
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N-acetylalanine methylamide
(NAAMA)
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Amide Coupling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3051517#what-is-n-acetylalanine-methylamide-
naama]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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